
3-Chloro-4-nitrobenzenesulfonyl Chloride:
Stability Profile & Storage Protocol

Author: BenchChem Technical Support Team. Date: February 2026

Compound of Interest

Compound Name:
3-Chloro-4-nitrobenzenesulfonyl

chloride

CAS No.: 64835-30-9

Cat. No.: B1461730 Get Quote

Executive Summary & Chemical Identity
3-Chloro-4-nitrobenzenesulfonyl chloride (CAS 64835-30-9) is a highly electrophilic

sulfonylating agent used primarily as a building block in the synthesis of sulfonamide-based

pharmaceuticals and agrochemicals.[1][2][3][4] It serves as a critical scaffold for introducing the

3-chloro-4-nitrobenzene moiety, often used to tune lipophilicity and metabolic stability in drug

candidates.

CRITICAL ISOMER ALERT: Researchers frequently confuse this compound with its

regioisomer, 4-Chloro-3-nitrobenzenesulfonyl chloride (CAS 97-08-5). The position of the nitro

and chlorine substituents significantly alters the electronic environment of the sulfonyl group,

affecting reactivity rates and hydrolysis susceptibility. Verify the CAS number and structure

(NMR) before use.
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Property Data

CAS Number 64835-30-9

Formula C₆H₃Cl₂NO₄S

Molecular Weight 256.06 g/mol

Physical State Crystalline Solid (typically pale yellow)

Primary Hazard Corrosive (Skin Corr. 1B), Moisture Sensitive

Chemical Stability Profile
The stability of 3-Chloro-4-nitrobenzenesulfonyl chloride is governed by the electrophilicity

of the sulfur atom. The electron-withdrawing nitro (-NO₂) and chloro (-Cl) groups on the

benzene ring significantly increase the positive character of the sulfur, making it exceptionally

susceptible to nucleophilic attack, particularly by water (hydrolysis).

Mechanism of Degradation (Hydrolysis)
Moisture is the primary destabilizing factor. Upon exposure to atmospheric humidity, the

sulfonyl chloride undergoes rapid hydrolysis, liberating hydrochloric acid (HCl) and forming the

corresponding sulfonic acid. This reaction is autocatalytic; the generated HCl can further

catalyze degradation and corrode storage vessels.
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Figure 1: Hydrolytic degradation pathway. The formation of HCl creates a corrosive

environment that accelerates container failure and further degradation.

Thermal Stability
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While the compound is chemically stable at room temperature under inert conditions, it

possesses a finite thermal ceiling.

Decomposition Onset: generally >100°C (exothermic decomposition).

Hazard: Thermal decomposition releases toxic gases: NOₓ, SOₓ, and HCl.

Impact: Storage above 30°C significantly accelerates the rate of hydrolysis if any moisture is

present.

Storage & Handling Protocols
To maintain reagent integrity (>98% purity) for extended periods (6–12 months), a rigorous

"Cold-Dry-Inert" protocol is required.

The "Cold-Dry-Inert" Storage Standard
Parameter Specification Rationale

Temperature 2°C to 8°C
Slows kinetic rate of hydrolysis

and thermal decomposition.

Atmosphere Argon or Nitrogen

Displaces atmospheric

moisture. Argon is preferred

(heavier than air).

Container Glass + Teflon Liner

Glass is impervious to HCl;

Teflon liners prevent cap

corrosion.

Desiccant Secondary Containment

Store the primary vial inside a

jar containing Drierite or Silica

Gel.

Handling Workflow (Step-by-Step)
This protocol prevents "condensate shock"—the rapid absorption of water when a cold bottle is

opened in humid air.
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Equilibration: Remove the container from the refrigerator (2-8°C). DO NOT OPEN. Allow it to

warm to room temperature (approx. 30–45 mins).

Why? Opening a cold bottle causes immediate condensation of atmospheric moisture onto

the solid, initiating hydrolysis.

Inert Sampling: Place the bottle in a desiccator or glove bag if available. If working on a

bench, flush the headspace with Nitrogen/Argon immediately after opening.

Aliquot & Reseal: Quickly weigh the required amount. Wipe the threads of the bottle with a

dry Kimwipe to remove any powder (which prevents a tight seal).

Purge & Close: Stream inert gas into the bottle for 10–15 seconds before screwing the cap

on tightly.

Secondary Seal: Wrap the cap junction with Parafilm to minimize gas exchange.

Quality Control: A Self-Validating System
Because this isomer is less common than its 4-chloro-3-nitro counterpart, literature melting

points can be variable or absent. You must validate the reagent before critical reactions.

Visual Inspection
Pass: Pale yellow to off-white crystalline powder.[5] Free-flowing.

Fail: Clumping, "wet" appearance, or presence of liquid droplets (indicates hydrolysis to

sulfonic acid).

Warning Sign: A "pop" sound or visible white fumes (HCl) upon opening indicates significant

degradation.

Analytical Verification Protocol
If the reagent has been stored for >3 months, verify purity using ¹H-NMR rather than melting

point alone, as the sulfonic acid byproduct often has a high melting point, leading to ambiguous

results.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.tradeindia.com/products/3-chloro-4-nitrobenzenesulfonyl-chloride-cas-64835-30-9-c9214506.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1461730?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Protocol:

Dissolve ~5 mg in CDCl₃ (Chloroform-d).

Key Signature: Look for the specific aromatic splitting pattern of the 3-chloro-4-nitro isomer.

Degradation Check: Sulfonic acid derivatives are often insoluble in CDCl₃ or will show a

significant chemical shift change due to the loss of the electron-withdrawing Cl on the

sulfonyl group.

Acceptance Criteria: Integration of aromatic peaks must be consistent; no broad "hump" from

acidic protons (unless using DMSO-d6 where -OH might be visible).

Safety & Emergency Procedures
Hazard Class: Corrosive (Category 1B). Signal Word: DANGER.

Skin Contact: Immediate, severe burns. The hydrolysis product (HCl) exacerbates tissue

damage.

Action: Wash with copious water for 15 minutes.[6] Do not neutralize with base

immediately on skin (exothermic risk).

Pressure Hazard: Old bottles may be pressurized with HCl gas.

Action: Open old bottles inside a fume hood behind a sash. Point the opening away from

the face.
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Figure 2: Safety decision tree for handling stored sulfonyl chlorides.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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